2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C18H18ClN3O3S/c1-2-3-8-21-17(24)16-14(7-9-26-16)22(18(21)25)11-15(23)20-13-6-4-5-12(19)10-13/h4-7,9-10,16H,2-3,8,11H2,1H3/p+1
• InChI Key: ZQAHZIRDGKBYJI-UHFFFAOYSA-O
• Canonical SMILES: CCCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3=CC(=CC=C3)Cl)C=CS2
• Molecular Formula: C18H19ClN3O3S+
• Molecular Weight: 392.9 g/mol

Description

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C18H18ClN3O3S and its molecular weight is 391.87. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Synthesis and QSAR (Quantitative Structure-Activity Relationship) studies have been conducted on similar compounds, focusing on their potential as antibacterial agents. These studies involve the evaluation of compounds against gram-positive and gram-negative bacteria, demonstrating their relevance in the development of new antibacterial therapies (Desai, Shah, Bhavsar, & Saxena, 2008).

Heterocyclic Synthesis

The compound has been studied for its role in heterocyclic synthesis. These syntheses contribute to the broader field of organic chemistry, particularly in creating fused derivatives that have potential applications in pharmaceuticals (Harb, Hussein, & Mousa, 2006).

Antimicrobial Activity

Novel derivatives similar to this compound have been synthesized and tested for their antimicrobial activity against various microorganisms. This application is crucial in the search for new antimicrobial agents, particularly in the context of increasing antibiotic resistance (Mistry, Desai, & Intwala, 2009).

Crystal Structure Analysis

The crystal structures of related compounds have been elucidated, contributing to the understanding of molecular conformations and interactions. This knowledge is valuable in the design of compounds with specific properties and functions (Subasri et al., 2016).

Anticancer Activity

Research includes the design and synthesis of compounds to evaluate their cytotoxic activity against cancer cell lines. Such studies are critical in the ongoing search for new anticancer agents (Al-Sanea et al., 2020).

CNS Depressant Activity

Some derivatives have been synthesized and screened for central nervous system depressant activity. This application is important in developing new therapeutic agents for CNS-related disorders (Manjunath et al., 1997).